4-aminobenzo[c][1,2]oxaborol-1(3H)-ol

Specification

• CAS No.: 1285533-08-5
• Molecular Formula: C7H8BNO2
• Molecular Weight: 148.956
• IUPAC Name: 1-hydroxy-3H-2,1-benzoxaborol-4-amine
• Standard InChI: InChI=1S/C7H8BNO2/c9-7-3-1-2-6-5(7)4-11-8(6)10/h1-3,10H,4,9H2
• Standard InChI Key: CHJIWOQDMNIQCD-UHFFFAOYSA-N
• SMILES: B1(C2=C(CO1)C(=CC=C2)N)O

Introduction

Chemical Identity and Basic Properties

4-aminobenzo[c]oxaborol-1(3H)-ol is characterized by a benzoxaborole scaffold with an amino group at the 4-position. The compound features a cyclic hemiester moiety with a free hydroxyl group, and the boron atom represents a strong Lewis acidic center.

Table 1: Chemical Identity of 4-aminobenzo[c]oxaborol-1(3H)-ol

Parameter	Value
CAS Registry Number	1285533-08-5
Molecular Formula	C₇H₈BNO₂
Molecular Weight	148.96 g/mol
IUPAC Name	1-hydroxy-3H-2,1-benzoxaborol-4-amine
Alternative Names	4-Amino-3H-benzo[c]oxaborol-1-ol; 2,1-Benzoxaborol-4-amine, 1,3-dihydro-1-hydroxy-

The compound has a unique chemical structure featuring a boron atom integrated into a cyclic system. This bicyclic structure contains a benzene ring fused with an oxaborole ring, with the amino group positioned at the 4-position of the benzene ring.

Table 2: Physicochemical Properties of 4-aminobenzo[c]oxaborol-1(3H)-ol

Property	Value	Method
Boiling Point	322.1±52.0 °C	Predicted
Density	1.27±0.1 g/cm³	Predicted
pKa	7.22±0.20	Predicted
Appearance	Solid	Experimental

Chemical Structure and Stability

The benzoxaborole structure of 4-aminobenzo[c]oxaborol-1(3H)-ol provides high hydrolytic resistance of the boron-carbon bond, contributing to its chemical stability. Like other benzoxaboroles, this compound is more acidic than typical arylboronic acids but maintains significant stability under various conditions.

The structural features that contribute to its stability and reactivity include:

• A strong boron-carbon bond resistant to hydrolysis

• A cyclic hemiester moiety that stabilizes the compound

• A Lewis acidic boron center capable of forming dative bonds with various nucleophiles

• An amino group at the 4-position that can participate in hydrogen bonding and other interactions

These structural characteristics collectively contribute to the compound's potential as a building block in medicinal chemistry and its biological activities.

Biological Activities

4-aminobenzo[c]oxaborol-1(3H)-ol has demonstrated significant biological activities that make it a candidate of interest for pharmaceutical applications. Its primary mechanism of action appears to be as a potent inhibitor of phosphodiesterase-4 (PDE-4).

Phosphodiesterase-4 Inhibition

PDE-4 is an enzyme involved in regulating cyclic adenosine monophosphate (cAMP) levels within cells. By inhibiting PDE-4, 4-aminobenzo[c]oxaborol-1(3H)-ol can:

• Increase intracellular cAMP levels

• Decrease the production of pro-inflammatory cytokines

• Modulate immune responses in various tissues

This inhibitory activity positions the compound as a potential candidate for treating conditions linked to inflammation.

Anti-inflammatory Properties

Recent studies have highlighted the compound's potential in treating inflammatory conditions, attributed to:

• Ability to penetrate the skin effectively

• Inhibition of transcription of specific interleukins

• Modulation of inflammatory pathways in various cell types

These anti-inflammatory properties suggest potential applications in dermatological and systemic inflammatory disorders.

Research Findings and Applications

The benzoxaborole family, to which 4-aminobenzo[c]oxaborol-1(3H)-ol belongs, has demonstrated diverse biological activities. While some research findings are specific to 4-aminobenzo[c]oxaborol-1(3H)-ol, others relate to the broader benzoxaborole class and offer insights into potential applications.

Pharmaceutical Applications

Benzoxaboroles have gained considerable attention in pharmaceutical research, with tavaborole being the first clinically used drug in this class, approved by the FDA in 2014 for treating onychomycosis. The mechanism of action involves inhibition of leucyl-tRNA synthetase (LeuRS) via the oxaborole tRNA-trapping (OBORT) mechanism.

For 4-aminobenzo[c]oxaborol-1(3H)-ol specifically:

Comparison with Related Compounds

4-aminobenzo[c]oxaborol-1(3H)-ol is one of several aminobenzoxaborole isomers that differ in the position of the amino group on the benzene ring. Comparing these related compounds provides insight into structure-activity relationships.

Table 3: Comparison of Aminobenzoxaborole Isomers

Compound	CAS Number	Position of Amino Group	Notable Characteristics
4-aminobenzo[c]oxaborol-1(3H)-ol	1285533-08-5	4-position	PDE-4 inhibitor, anti-inflammatory properties
5-aminobenzo[c]oxaborol-1(3H)-ol	947165-26-6	5-position	Used for treating periodontal disease and as an anti-inflammatory agent
6-aminobenzo[c]oxaborol-1(3H)-ol	117098-94-9	6-position	Investigated for HCV NS3 protease inhibition and in nanocarrier synthesis
7-aminobenzo[c]oxaborol-1(3H)-ol	Not specified in search results	7-position	Limited specific information available

These isomers, while similar in their core structure, can exhibit different biological activities and physicochemical properties based on the position of the amino group, highlighting the importance of regiochemistry in drug design.